Cas no 1006462-54-9 (3-Methoxy-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-amine)

3-Methoxy-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-amine is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a trifluoroethyl group, enhancing metabolic stability and lipophilicity, while the methoxy and amine substituents offer versatility for further functionalization. This compound is particularly valuable as a building block in medicinal chemistry, where its unique electronic properties can influence binding affinity and selectivity. The presence of the trifluoroethyl moiety may also improve bioavailability. Suitable for use in heterocyclic synthesis, it serves as a key intermediate in the development of biologically active molecules, including enzyme inhibitors and receptor modulators.
3-Methoxy-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-amine structure
1006462-54-9 structure
Product Name:3-Methoxy-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-amine
CAS No:1006462-54-9
MF:C6H8F3N3O
MW:195.142431259155
CID:2619870
PubChem ID:19622838
Update Time:2025-05-28

3-Methoxy-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-762677
    • YQAGKQDSROCYTM-UHFFFAOYSA-N
    • 3-METHOXY-1-(2,2,2-TRIFLUOROETHYL)-1H-PYRAZOL-4-AMINE
    • SCHEMBL1664763
    • 3-Methoxy-1-(2,2,2-trifluoro-ethyl)-1H-pyrazol-4-ylamine
    • 1006462-54-9
    • DB-425039
    • AKOS000313837
    • STL414773
    • 3-Methoxy-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-amine
    • MDL: MFCD08696550
    • Inchi: 1S/C6H8F3N3O/c1-13-5-4(10)2-12(11-5)3-6(7,8)9/h2H,3,10H2,1H3
    • InChI Key: YQAGKQDSROCYTM-UHFFFAOYSA-N
    • SMILES: FC(CN1C=C(C(=N1)OC)N)(F)F

Computed Properties

  • Exact Mass: 195.06194637Da
  • Monoisotopic Mass: 195.06194637Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 53.1Ų

3-Methoxy-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1006462-54-9 97%
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Enamine
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Enamine
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Enamine
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1PlusChem
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